Cas no 84258-75-3 (6-Methylbenzobthiophene-2-carbaldehyde)

• Product Name: 6-Methylbenzobthiophene-2-carbaldehyde
• CAS No: 84258-75-3
• MF: C₁₀H₈OS
• MW: 176.234921455383
• MDL: MFCD22031534
• CID: 667457
• PubChem ID: 12813847
• Update Time: 2025-06-13

6-Methylbenzobthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxaldehyde, 6-methyl-
• 6-methyl-1-benzothiophene-2-carbaldehyde
• DTXSID70510525
• 84258-75-3
• 6-Methylbenzobthiophene-2-carbaldehyde

• MDL： MFCD22031534
• Inchi： 1S/C10H8OS/c1-7-2-3-8-5-9(6-11)12-10(8)4-7/h2-6H,1H3
• InChI Key： HZVSTLVFWVPRHZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 176.02958605g/mol
• Monoisotopic Mass: 176.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Methylbenzobthiophene-2-carbaldehyde

Recent Advances in the Study of 6-Methylbenzobthiophene-2-carbaldehyde (CAS: 84258-75-3)

The compound 6-Methylbenzobthiophene-2-carbaldehyde (CAS: 84258-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 6-Methylbenzobthiophene-2-carbaldehyde as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the benzothiophene core and aldehyde functional group, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the application of 6-Methylbenzobthiophene-2-carbaldehyde in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The study reported improved yield and purity of the final product when using this compound as a starting material, underscoring its importance in medicinal chemistry.

In addition to its synthetic utility, recent investigations have explored the direct biological activities of 6-Methylbenzobthiophene-2-carbaldehyde. Preliminary in vitro studies suggest that it exhibits moderate anti-inflammatory and antioxidant properties, potentially mediated through the modulation of NF-κB signaling pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, indicate that further structural optimization of this compound could lead to the development of new therapeutic agents for inflammatory diseases.

The safety profile and pharmacokinetic properties of 6-Methylbenzobthiophene-2-carbaldehyde have also been subjects of recent research. A 2024 preclinical study evaluated its toxicity and metabolic stability, revealing favorable characteristics for drug development. The compound demonstrated good metabolic stability in liver microsomes and low cytotoxicity across various cell lines, supporting its potential as a pharmacophore in drug design.

Looking forward, researchers are particularly interested in exploring the application of 6-Methylbenzobthiophene-2-carbaldehyde in targeted drug delivery systems. Its chemical structure allows for facile conjugation with various drug molecules and nanoparticles, opening new possibilities for precision medicine approaches. Several ongoing studies are investigating its use in the development of antibody-drug conjugates and other targeted therapies for cancer treatment.

In conclusion, 6-Methylbenzobthiophene-2-carbaldehyde (CAS: 84258-75-3) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its dual role as both a synthetic intermediate and a potential bioactive compound makes it particularly interesting for future drug discovery efforts. Continued research into its biological activities and therapeutic potential is expected to yield significant advancements in the coming years.